Cas no 1356808-66-6 (1-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-3-piperidinecarboxamide)

• Product Name: 1-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-3-piperidinecarboxamide
• CAS No: 1356808-66-6
• MF: C₁₅H₂₀N₂O₃S
• MW: 308.395902633667
• CID: 5452545
• PubChem ID: 56797545
• Update Time: 2025-07-01

1-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-3-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-3-carboxamide
• 1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpiperidine-3-carboxamide
• 1356808-66-6
• EN300-26582933
• Z2865992935
• 1-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-3-piperidinecarboxamide

• Inchi： 1S/C15H20N2O3S/c1-12-4-6-13(7-5-12)8-10-21(19,20)17-9-2-3-14(11-17)15(16)18/h4-8,10,14H,2-3,9,11H2,1H3,(H2,16,18)
• InChI Key： UQPHDBGSRMNSPC-UHFFFAOYSA-N
• SMILES： N1(S(C=CC2=CC=C(C)C=C2)(=O)=O)CCCC(C(N)=O)C1

Computed Properties

• Exact Mass: 308.11946368g/mol
• Monoisotopic Mass: 308.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.3±60.0 °C(Predicted)
• pka: 16.19±0.20(Predicted)

Additional information on 1-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-3-piperidinecarboxamide

1-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-3-piperidinecarboxamide (CAS No. 1356808-66-6): A Comprehensive Overview

1-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-3-piperidinecarboxamide (CAS No. 1356808-66-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its IUPAC name, belongs to the class of sulfonyl piperidine derivatives and has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 1-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-3-piperidinecarboxamide features a piperidine ring functionalized with a sulfonyl group and a substituted phenyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for various pharmacological investigations. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors, which could have implications for the treatment of various diseases.

In the context of enzyme inhibition, 1-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-3-piperidinecarboxamide has shown promising activity against certain kinases and proteases. Kinases are crucial enzymes involved in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Studies have demonstrated that this compound can selectively inhibit specific kinases, thereby modulating signaling pathways that are aberrant in disease states. This selective inhibition is a desirable property for drug candidates, as it can minimize off-target effects and improve therapeutic efficacy.

Moreover, 1-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-3-piperidinecarboxamide has been investigated for its potential as a receptor modulator. Receptors are proteins that bind to specific ligands and trigger cellular responses. The ability to modulate receptor activity is crucial for the development of drugs targeting various physiological processes. Research has shown that this compound can interact with specific receptors, such as G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological functions. By modulating these receptors, 1-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-3-piperidinecarboxamide could potentially be used to treat conditions such as pain, inflammation, and neurological disorders.

The pharmacokinetic properties of 1-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-3-piperidinecarboxamide have also been studied to assess its suitability as a therapeutic agent. Pharmacokinetics refers to the movement of a drug within the body, including absorption, distribution, metabolism, and excretion (ADME). Preclinical studies have indicated that this compound exhibits favorable ADME properties, which are essential for ensuring that it reaches its intended target in sufficient concentrations while minimizing toxicity. These properties make it a promising candidate for further development into a viable drug product.

In addition to its potential therapeutic applications, 1-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-3-piperidinecarboxamide has been explored for its use in chemical biology research. Chemical biology is an interdisciplinary field that combines principles from chemistry and biology to study biological systems at the molecular level. The unique structure of this compound allows it to serve as a tool molecule for probing specific biological processes and pathways. For example, it can be used to investigate the role of specific enzymes or receptors in cellular signaling cascades, providing valuable insights into disease mechanisms.

The synthesis of 1-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-3-piperidinecarboxamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. Synthetic chemists have developed efficient routes for the preparation of this compound, which typically involve the coupling of a sulfonyl chloride with an appropriately substituted piperidine derivative. The optimization of these synthetic routes is crucial for scaling up production for preclinical and clinical studies.

Clinical trials are an essential step in the drug development process, and preliminary studies have shown promising results for 1-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-3-piperidinecarboxamide. These trials aim to evaluate the safety, tolerability, and efficacy of the compound in human subjects. Early-phase trials have demonstrated that it is well-tolerated at therapeutic doses with minimal adverse effects. Further clinical trials are underway to assess its efficacy in treating specific diseases and conditions.

In conclusion, 1-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-3-piperidinecarboxamide (CAS No. 1356808-66-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field of drug discovery.